N-cyclohexyl-2-[(5-ethoxy-1H-benzimidazol-2-yl)thio]acetamide

• IUPAC Name: N-cyclohexyl-2-[(6-ethoxy-1H-benzimidazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C17H23N3O2S/c1-2-22-13-8-9-14-15(10-13)20-17(19-14)23-11-16(21)18-12-6-4-3-5-7-12/h8-10,12H,2-7,11H2,1H3,(H,18,21)(H,19,20)
• InChI Key: UFHZAKJCJGJUNN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N=C(N2)SCC(=O)NC3CCCCC3
• Molecular Formula: C17H23N3O2S
• Molecular Weight: 333.5 g/mol

Description

N-cyclohexyl-2-[(5-ethoxy-1H-benzimidazol-2-yl)thio]acetamide, also known as CYH33, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. It belongs to the class of benzimidazole derivatives and has been shown to exhibit promising anticancer activity in preclinical studies.

Mechanism of Action

The exact mechanism of action of N-cyclohexyl-2-[(5-ethoxy-1H-benzimidazol-2-yl)thio]acetamide is not fully understood. However, studies have suggested that it may inhibit the activity of certain enzymes that are involved in cancer cell growth and survival. It may also induce cell cycle arrest, preventing cancer cells from dividing and multiplying.
Biochemical and Physiological Effects:
N-cyclohexyl-2-[(5-ethoxy-1H-benzimidazol-2-yl)thio]acetamide has been shown to have a significant impact on various biochemical and physiological processes. It has been found to inhibit the activity of certain enzymes, including topoisomerase II and cyclin-dependent kinases, which are involved in cancer cell growth and division. Furthermore, N-cyclohexyl-2-[(5-ethoxy-1H-benzimidazol-2-yl)thio]acetamide has been shown to induce the expression of certain proteins that are involved in apoptosis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-cyclohexyl-2-[(5-ethoxy-1H-benzimidazol-2-yl)thio]acetamide in lab experiments is its potent anticancer activity. It has been shown to be effective against various types of cancer cells, making it a promising candidate for further research. However, one of the limitations of using N-cyclohexyl-2-[(5-ethoxy-1H-benzimidazol-2-yl)thio]acetamide is its relatively low solubility in water, which may affect its efficacy in certain experimental settings.

Future Directions

There are several potential future directions for research on N-cyclohexyl-2-[(5-ethoxy-1H-benzimidazol-2-yl)thio]acetamide. One area of interest is the development of more efficient synthesis methods for the compound. Additionally, further studies are needed to fully understand the mechanism of action of N-cyclohexyl-2-[(5-ethoxy-1H-benzimidazol-2-yl)thio]acetamide and its potential therapeutic applications. Finally, future research may focus on optimizing the formulation of N-cyclohexyl-2-[(5-ethoxy-1H-benzimidazol-2-yl)thio]acetamide for use in clinical trials.

Synthesis Methods

The synthesis of N-cyclohexyl-2-[(5-ethoxy-1H-benzimidazol-2-yl)thio]acetamide involves the reaction of 5-ethoxy-2-mercaptobenzimidazole with cyclohexyl chloroacetate in the presence of a base. The resulting product is then purified using column chromatography to obtain a pure compound.

Scientific Research Applications

N-cyclohexyl-2-[(5-ethoxy-1H-benzimidazol-2-yl)thio]acetamide has been extensively studied for its potential use in cancer treatment. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer. In addition, N-cyclohexyl-2-[(5-ethoxy-1H-benzimidazol-2-yl)thio]acetamide has been found to induce apoptosis, or programmed cell death, in cancer cells.